Cas no 1261622-17-6 (2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1261622-17-6
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD18399858
• CID: 4791606
• PubChem ID: 69698301
• Update Time: 2025-08-10

2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)benzenesulfonamide
• GS0921
• 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide

• MDL： MFCD18399858
• Inchi： 1S/C8H8F3NO2S/c1-5-4-6(8(9,10)11)2-3-7(5)15(12,13)14/h2-4H,1H3,(H2,12,13,14)
• InChI Key： ROAIHKBUSXIPLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide

Introduction to 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1261622-17-6)

2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1261622-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide, particularly the presence of a methyl group at the 2-position and a trifluoromethyl group at the 4-position of the benzene ring, combined with the sulfonamide functional group at the 1-position, contribute to its unique chemical properties and reactivity.

The sulfonamide moiety is a key pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the molecular structure, as seen in the trifluoromethyl group, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. The methyl group at the 2-position further influences the electronic distribution of the benzene ring, potentially affecting its binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in exploring novel sulfonamide derivatives for their potential applications in treating various diseases. The 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide has been studied for its pharmacological properties, including its potential as an intermediate in synthesizing more complex molecules with therapeutic effects. Researchers have been particularly interested in its ability to modulate enzyme activity and inhibit pathogenic processes.

One of the most compelling aspects of 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide is its role as a building block in medicinal chemistry. The combination of structural features makes it a versatile compound that can be modified to target specific biological pathways. For instance, modifications at the sulfonamide group can alter its solubility and bioavailability, while changes at the aromatic ring can fine-tune its interactions with biological targets.

The synthesis of 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency and selectivity. This has opened up new possibilities for designing compounds with enhanced pharmacological properties.

Recent studies have highlighted the potential of 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide in developing novel therapeutic agents. For example, researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory processes. The presence of both fluorine and methyl groups allows for fine-tuning of electronic and steric properties, which can be crucial for achieving high binding affinity and selectivity.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor in synthesizing pesticides and herbicides. The structural features of 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide make it a suitable candidate for developing compounds that can protect crops from pests while minimizing environmental impact.

In conclusion, 2-methyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1261622-17-6) is a compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, combined with its versatility as a building block for more complex molecules, make it an attractive candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various challenges in medicine and agriculture.